Cas no 85750-09-0 (Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate)

• Product Name: Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate
• CAS No: 85750-09-0
• MF: C₃₇H₂₅N₉Na₄O₁₄S₃
• MW: 1007.80038714409
• CID: 734178
• PubChem ID: 136171065
• Update Time: 2025-04-19

Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl)azo)-3-hydroxyphenyl)glycinate
• Tetrasodium N-(4-((4-((4-((1-amino-8-hydroxy-3,6-disulphonato-7-((4-sulphonatophenyl)azo)-2-naphthyl)azo)benzoyl)amino)phenyl
• tetrasodium N-[4-[[4-[[4-[[1-amino-8-hydroxy-3,6-disulphonato-7-[(4-sulphonatophenyl)azo]-2-naphthyl]azo]benzoyl]amino]phenyl]azo]-3-hydroxyphenyl]glycinate
• EINECS 288-534-2
• 85750-09-0
• W-111670
• NS00065007
• Tetrasodium N-[4-[[4-[[4-[[1-amino-8-hydroxy-3,6-disulphonato-7-[(4-sulphonatophenyl)azo]-2-naphthyl]azo]benzoyl]amino]phenyl]azo]-3 -hydroxyphenyl]glycinate

• Inchi： 1S/C37H29N9O14S3.4Na/c38-33-32-20(16-30(63(58,59)60)35(36(32)50)46-43-24-9-12-26(13-10-24)61(52,53)54)15-29(62(55,56)57)34(33)45-42-22-3-1-19(2-4-22)37(51)40-21-5-7-23(8-6-21)41-44-27-14-11-25(17-28(27)47)39-18-31(48)49;;;;/h1-17,39,47,50H,18,38H2,(H,40,51)(H,48,49)(H,52,53,54)(H,55,56,57)(H,58,59,60);;;;/q;4*+1/p-4/b44-41+,45-42+,46-43+;;;;
• InChI Key： HXNWVUPMXDOVKM-KZZCKNBQSA-J
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])O)N)/N=N/C1C=CC(C(NC2C=CC(=CC=2)/N=N/C2C=CC(=CC=2O)NCC(=O)[O-])=O)=CC=1)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 269.999167
• Monoisotopic Mass: 269.999167
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 29
• Heavy Atom Count: 76
• Rotatable Bond Count: 14
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.7